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Compound of Interest

Compound Name: Hafnium sulfate

Cat. No.: B092958

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies for
determining the molecular weight of hafnium sulfate. It covers theoretical calculations,
detailed experimental protocols for gravimetric analysis and mass spectrometry, and a
comparative data summary. This guide is intended to equip researchers, scientists, and
professionals in drug development with the necessary knowledge to accurately determine the
molecular weight of this inorganic compound.

Theoretical Molecular Weight Calculation

The theoretical molecular weight of hafnium sulfate can be calculated by summing the atomic
weights of its constituent elements. Hafnium sulfate exists in both anhydrous (Hf(SOa4)2) and
hydrated forms, with the tetrahydrate (Hf(SOa4)2:4H20) being a common variant.[1][2]

The calculation is based on the chemical formula and the standard atomic weights of the
elements.

Anhydrous Hafnium Sulfate (Hf(SOa)2):

The molecular weight is the sum of the atomic weights of one hafnium atom, two sulfur atoms,
and eight oxygen atoms.

Hafnium Sulfate Tetrahydrate (Hf(SOa4)2:4H20):
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The molecular weight is the sum of the molecular weight of anhydrous hafnium sulfate and

the molecular weight of four water molecules.[3][4][5]

Below is a logical diagram illustrating the relationship for theoretical calculation.
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Diagram 1: Theoretical Molecular Weight Calculation Logic

Quantitative Data for Theoretical Calculation

The following table summarizes the atomic and molecular weights used for the theoretical

calculations.
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Standard
Component Symbol/Formula Atomic/Molecular Source(s)
Weight ( g/mol )

Hafnium Hf 178.49 + 0.02 [6]
Sulfur S 32.06 +0.02 [7]
Oxygen ) 15.999 + 0.001 [8]
Water H20 18.015 [9][10][11][12][13]

Calculated Molecular

Weights
Anhydrous Hafnium
Hf(SOa4)2 370.62 [14][15][16]
Sulfate
Hafnium Sulfate
Hf(SO4)2:4H20 442.68 [2]

Tetrahydrate

Experimental Determination of Molecular Weight

The molecular weight of hafnium sulfate can be determined experimentally using several well-
established techniques. This section details the protocols for gravimetric analysis and mass
spectrometry.

Gravimetric Analysis

Gravimetric analysis is a precise and accurate method for determining the amount of a
substance by weighing the final product of a chemical reaction.[17] For hafnium sulfate, this
involves the precipitation of the sulfate ions as barium sulfate.[18][19][20]

The workflow for this experimental protocol is outlined below.
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Diagram 2: Gravimetric Analysis Workflow

o Sample Preparation: Accurately weigh a sample of hafnium sulfate (approximately 0.3-0.5
g) and dissolve it in 200 mL of distilled water. Add 4 mL of 6 M hydrochloric acid.

o Precipitation: Heat the solution to near boiling and slowly add a warm solution of 0.05 M
barium chloride with constant stirring until precipitation is complete. Add a slight excess to
ensure all sulfate ions have reacted.[20]

» Digestion: Keep the solution hot (just below boiling) for at least one hour to allow the
precipitate to digest. This process encourages the formation of larger, more easily filterable
crystals.[18][19]

o Filtration: Filter the hot solution through a pre-weighed, fine-porosity ashless filter paper.

e Washing: Wash the precipitate with small portions of hot deionized water until the filtrate is
free of chloride ions (test with silver nitrate solution).[20]

e Drying and Ignition: Carefully transfer the filter paper containing the precipitate to a pre-
weighed crucible. Char the filter paper slowly over a low flame, then ignite at 800-900 °C in a
muffle furnace for at least one hour until a constant weight is achieved.[21]

o Weighing: Allow the crucible to cool in a desiccator before weighing.

o Calculation: The weight of the hafnium sulfate is determined from the weight of the barium
sulfate precipitate using stoichiometric calculations.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
of ions.[22][23][24] For inorganic salts like hafnium sulfate, techniques such as Inductively
Coupled Plasma Mass Spectrometry (ICP-MS) or Electrospray lonization Mass Spectrometry
(ESI-MS) can be employed to determine the molecular weight with high accuracy.[25][26]

The general workflow for mass spectrometry analysis is depicted below.
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Diagram 3: Mass Spectrometry Workflow

o Sample Preparation: Prepare a dilute solution of hafnium sulfate in a suitable solvent (e.g.,
deionized water with a small amount of acid to aid dissolution and prevent hydrolysis). The
concentration will depend on the specific mass spectrometry technique and instrument
sensitivity.
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¢ lonization:

o ICP-MS: The sample solution is introduced into an argon plasma, which desolvates,
atomizes, and ionizes the hafnium and sulfur. This technique is primarily for elemental
analysis but can be used to confirm the presence and ratio of elements.

o ESI-MS: The sample solution is passed through a charged capillary, creating a fine spray
of charged droplets. As the solvent evaporates, the charge density on the droplets
increases, eventually leading to the formation of gas-phase ions of the hafnium sulfate
species. This is a "soft" ionization technique that can often keep the molecule intact.

o Mass Analysis: The generated ions are directed into a mass analyzer (e.g., quadrupole, time-
of-flight), which separates them based on their mass-to-charge ratio (m/z).

o Detection: An ion detector measures the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum is analyzed. For ESI-MS, the peak
corresponding to the intact molecular ion (or a common adduct) is identified to determine the
molecular weight. For ICP-MS, the isotopic distribution of hafnium and sulfur can be used to
confirm the elemental composition.

Summary of Molecular Weight Data

This table provides a summary of the theoretical and reported experimental molecular weights
for hafnium sulfate.

. Reported
Theoretical .
Form of . Experimental
. Chemical Molecular
Hafnium . Molecular Source(s)
Formula Weight ( g/mol .
Sulfate ) Weight ( g/mol
)
Anhydrous Hf(SOa4)2 370.62 370.602, 370.62 [14][15][16]
Tetrahydrate Hf(SOa4)2:4H20 442.68 - [2]
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Note: Experimentally determined molecular weights from literature for hafnium sulfate are
primarily reported for the anhydrous form and are in close agreement with the theoretical value.

Conclusion

The determination of the molecular weight of hafnium sulfate is a critical step in its
characterization for various research and development applications. This guide has provided a
detailed overview of both theoretical calculation and experimental methodologies, including
gravimetric analysis and mass spectrometry. By following the detailed protocols and utilizing
the provided quantitative data, researchers can confidently and accurately determine the
molecular weight of hafnium sulfate in its various forms. The choice of method will depend on
the available instrumentation, the required accuracy, and the nature of the sample. For routine
analysis with high precision, gravimetric analysis is a robust method. For high-throughput
screening and structural elucidation, mass spectrometry offers significant advantages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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